![molecular formula C17H21N3O2 B4739862 2-hexyl-1,2,4,9-tetrahydropyrrolo[3,4-b][1,5]benzodiazepine-3,10-dione](/img/structure/B4739862.png)
2-hexyl-1,2,4,9-tetrahydropyrrolo[3,4-b][1,5]benzodiazepine-3,10-dione
Overview
Description
Synthesis Analysis
The synthesis of pyrrolo[1,4]benzodiazepines and related compounds often involves complex organic reactions, including intramolecular cyclization and Ugi four-component condensation. For instance, derivatives of 1,2,3,11a-tetrahydro-5H-pyrrolo[2,1-c][1,4]benzodiazepine-5,11(10H)-dione have been explored for their anxiolytic properties, indicating a variety of synthetic routes tailored to modifying specific functional groups to achieve desired biological activities (Wright et al., 1978). Matsuo et al. (2005) detailed the synthesis of 2-cyclohexyl-1,3,4,5-tetrahydro-10H-pyrrolo[3,4-b][1,5]benzodiazepine-1,4-dione, showcasing methods relevant to the synthesis of complex benzodiazepines by utilizing alkylation and acylation reactions (Matsuo et al., 2005).
Molecular Structure Analysis
The molecular structure of benzodiazepines is crucial for their biological activity and physical properties. Techniques such as X-ray crystallography and NMR spectroscopy are commonly employed to elucidate the structure of these compounds. Aversa et al. (1986) provided insight into the structure of a tetrahydropyrrolo[1,2-a][1,5]benzodiazepine derivative via X-ray crystallographic analysis, underscoring the importance of structural elucidation in understanding the chemical behavior of such molecules (Aversa et al., 1986).
Chemical Reactions and Properties
Benzodiazepines undergo a variety of chemical reactions, reflecting their reactivity and interaction with different chemical reagents. The synthesis and reactivity of these compounds, including their ability to undergo cyclization, alkylation, and acylation, are critical for developing new molecules with potential therapeutic applications. For example, the work of Kamal et al. (2001) on the solid-phase synthesis of pyrrolo[2,1-c][1,4]benzodiazepine-5,11-diones highlights the versatility of these molecules in chemical synthesis (Kamal et al., 2001).
Mechanism of Action
Target of Action
Compounds with similar structures, such as pyrrolopyrazine derivatives, have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory activities .
Mode of Action
For instance, some pyrrolopyrazine derivatives have shown more activity on kinase inhibition .
Biochemical Pathways
Given the wide range of biological activities associated with similar compounds, it is likely that multiple pathways are affected .
Pharmacokinetics
Studies on similar compounds suggest that modifications such as the introduction of alkyl and trifluoroacetyl groups can increase the bioavailability of compounds by increasing their lipophilicity .
Result of Action
Similar compounds have been found to exhibit a range of effects, including anti-inflammatory, antinociceptive, immunomodulatory, and antioxidant effects .
Future Directions
properties
IUPAC Name |
2-hexyl-5,10-dihydro-3H-pyrrolo[3,4-c][1,5]benzodiazepine-1,4-dione | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O2/c1-2-3-4-7-10-20-11-12-15(17(20)22)18-13-8-5-6-9-14(13)19-16(12)21/h5-6,8-9,18H,2-4,7,10-11H2,1H3,(H,19,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RYPGVCWQYDQMOW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCN1CC2=C(C1=O)NC3=CC=CC=C3NC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
299.37 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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